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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592

A Note on Barium Di(ethanesulphonate): Extensive literature searches did not yield specific
applications of Barium Di(ethanesulphonate) in analytical chemistry. The following
documentation details the widespread and fundamental use of soluble barium salts, such as
Barium Chloride, in the gravimetric analysis of sulfate, a cornerstone technique in analytical
chemistry. The principles and protocols described are foundational to understanding the
analytical utility of the barium ion (Baz*).

Application: Gravimetric Determination of Sulfate
lons

The primary application of soluble barium salts in analytical chemistry is the quantitative
determination of sulfate ions (SO42~) through precipitation gravimetry.[1][2][3] This method
relies on the reaction of a soluble barium salt with a solution containing sulfate ions to form the
highly insoluble Barium Sulfate (BaSOa) precipitate.[3][4] The precipitate is then collected,
dried, and weighed, and the amount of sulfate in the original sample is calculated based on the
mass of the BaSOa.[5][6]

Key Advantages:

» High Accuracy and Precision: When performed correctly, gravimetric analysis is one of the
most accurate analytical methods.
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e Low Solubility of Precipitate: Barium sulfate is virtually insoluble in water and dilute acids,
ensuring a complete precipitation of sulfate ions.[4][7]

» Stoichiometric and Stable Precipitate: The precipitate, BaSOa, has a well-defined and stable
chemical formula, which is crucial for accurate calculations.

Interferences: Potential interferences in this method include the co-precipitation of other ions.
Heavy metals like chromium and iron can interfere with complete precipitation.[8] High
concentrations of nitrate and sulfite may also lead to inaccurate results.[8]

Data F . ies of Barium Sulfate

Property Value Reference
Chemical Formula BaSOa4 [7]
Molar Mass 233.38 g/mol

White or yellowish odorless
Appearance [7]
powder or small crystals

Density 4.25 - 4.5 glcm3 [7]
Melting Point 1580 °C (with decomposition) [7]
Solubility in Water Virtually insoluble [7]

Insoluble in dilute acids and
Solubility in other solvents alcohol. Soluble in hot [7]

concentrated sulfuric acid.

Experimental Protocol: Gravimetric Determination
of Sulfate

This protocol outlines the steps for determining the concentration of sulfate in a soluble sample
using Barium Chloride as the precipitating agent.[2]

Materials and Reagents:

e Sample containing an unknown amount of sulfate
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e Barium Chloride (BaClz) solution (5 g BaClz-2H20 per liter)
e 6 M Hydrochloric Acid (HCI)

« Distilled water

 Silver Nitrate (AgNO3) solution
e Ashless filter paper

e 400 mL Beakers

e Watch glasses

e Stirring rods

e Heating plate

e Drying oven

» Muffle furnace

» Desiccator

e Analytical balance

Procedure:

o Sample Preparation: Accurately weigh a suitable amount of the soluble sulfate sample and
dissolve it in a 400 mL beaker with approximately 50 mL of distilled water.

 Acidification: Add about 4 mL of 6 M HCI to the sample solution.[2] This prevents the
precipitation of other barium salts that are soluble in acidic conditions.

o Heating: Cover the beaker with a watch glass and gently heat the solution to boiling.

» Precipitation: Heat approximately 100 mL of the BaClz solution to near boiling. Add the hot
BaClz solution quickly but with vigorous stirring to the hot sample solution.[2] A white
precipitate of BaSOa4 will form.
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o Digestion: Keep the solution just below boiling for 1 to 2 hours.[2] This process, known as
digestion, encourages the formation of larger, more easily filterable crystals and reduces
impurities.

« Filtration: Filter the hot solution through a fine, ashless filter paper.[2]

» Washing: Wash the precipitate in the beaker with hot distilled water, transferring all of it onto
the filter paper. Continue washing the precipitate on the filter paper with hot distilled water
until the washings are free of chloride ions.

o Chloride Test: To check for the absence of chloride, collect a small amount of the filtrate and
add a few drops of silver nitrate solution. The absence of a white precipitate (AgCl) indicates
that the washing is complete.

e Drying and Ignition: Carefully fold the filter paper containing the precipitate and place it in a
crucible of known weight. Dry the crucible and its contents in a drying oven before igniting
them in a muffle furnace at a high temperature (e.g., 800-900 °C) until the filter paper has
been completely combusted.

e Cooling and Weighing: Transfer the crucible to a desiccator to cool to room temperature.
Once cooled, weigh the crucible with the BaSOa4 precipitate on an analytical balance. Repeat
the ignition, cooling, and weighing steps until a constant weight is achieved.

o Calculation: Calculate the percentage of sulfate in the original sample using the following
formula:

% S042~ = (Mass of BaSOa4 x Gravimetric Factor) / Mass of Sample x 100
Gravimetric Factor = (Molar Mass of SO427) / (Molar Mass of BaSOa)
Visualizations

Experimental Workflow for Gravimetric Analysis of
Sulfate

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://akbis.gantep.edu.tr/yonetim/upload/files/190727-8284.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/190727-8284.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

[Dissolve Sample)

'

Acidify with HCI

Heat to Boiling

Precipitation! & Digestion

E’-\dd Hot BaCl2 Solutioa

[Digest Precipitatej

Separation 4Puriﬁcation

Filter Precipitate

[Wash with Hot WateD

'

Erest for Complete Washinga

Aneiysis

Cool and Weigh

[Calculate % Sulfate)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sulfate lons (SO427)

Barium Sulfate (BaSOa)

from Soluble Salt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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